Cas no 2228414-48-8 (methyl 2-hydroxy-3-(2-methoxypyridin-3-yl)-3-methylbutanoate)

• Product Name: methyl 2-hydroxy-3-(2-methoxypyridin-3-yl)-3-methylbutanoate
• CAS No: 2228414-48-8
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 6128696
• PubChem ID: 165736720
• Update Time: 2025-06-07

methyl 2-hydroxy-3-(2-methoxypyridin-3-yl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-(2-methoxypyridin-3-yl)-3-methylbutanoate
• EN300-1823843
• 2228414-48-8

• Inchi： 1S/C12H17NO4/c1-12(2,9(14)11(15)17-4)8-6-5-7-13-10(8)16-3/h5-7,9,14H,1-4H3
• InChI Key： RPAJNCNVSMPULE-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C(C)(C)C1=CC=CN=C1OC

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.6Ų

Additional information on methyl 2-hydroxy-3-(2-methoxypyridin-3-yl)-3-methylbutanoate

Recent Advances in the Study of Methyl 2-hydroxy-3-(2-methoxypyridin-3-yl)-3-methylbutanoate (CAS: 2228414-48-8)

The compound methyl 2-hydroxy-3-(2-methoxypyridin-3-yl)-3-methylbutanoate (CAS: 2228414-48-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a pyridine ring and a hydroxy-methylbutanoate moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of research has been the optimization of synthetic routes for methyl 2-hydroxy-3-(2-methoxypyridin-3-yl)-3-methylbutanoate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthesis method that improves yield and purity, addressing previous challenges in large-scale production. The method involves a multi-step process, including a key asymmetric hydrogenation step, which has been optimized to achieve high enantiomeric excess, a critical factor for pharmacological activity.

Pharmacological evaluations of this compound have revealed its potential as an inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have shown that methyl 2-hydroxy-3-(2-methoxypyridin-3-yl)-3-methylbutanoate exhibits significant inhibitory activity against cyclooxygenase-2 (COX-2), with an IC50 value in the low micromolar range. This suggests its potential utility in the development of novel anti-inflammatory agents, particularly for conditions such as rheumatoid arthritis and chronic pain.

Further investigations into the compound's mechanism of action have utilized molecular docking and dynamics simulations. These computational studies have provided insights into the binding interactions between the compound and its target enzymes, highlighting the importance of the hydroxy and methoxy groups in stabilizing the enzyme-inhibitor complex. Such findings are invaluable for the design of derivatives with enhanced potency and selectivity.

In addition to its anti-inflammatory properties, recent preclinical studies have explored the compound's potential in oncology. Preliminary data indicate that methyl 2-hydroxy-3-(2-methoxypyridin-3-yl)-3-methylbutanoate may interfere with signaling pathways critical for cancer cell proliferation, such as the PI3K/Akt/mTOR pathway. While these findings are still in the early stages, they open new avenues for research into its use as an adjunct therapy in certain cancers.

Despite these promising results, challenges remain in the development of methyl 2-hydroxy-3-(2-methoxypyridin-3-yl)-3-methylbutanoate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and in vivo studies. Current efforts are focused on designing prodrug versions and nanoparticle-based delivery systems to improve its pharmacokinetic profile.

In conclusion, methyl 2-hydroxy-3-(2-methoxypyridin-3-yl)-3-methylbutanoate represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse pharmacological activities and potential for structural optimization make it a promising candidate for further development. Continued research into its synthesis, mechanism of action, and therapeutic applications will be crucial in unlocking its full potential.